Cas no 2138344-85-9 (1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138344-85-9
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6414991
• PubChem ID: 165472115
• Update Time: 2025-08-04

1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine
• 1-[2-(2-ethoxyethoxy)ethyl]-3-methyl-1H-pyrazol-4-amine
• 2138344-85-9
• EN300-1111188

• Inchi： 1S/C10H19N3O2/c1-3-14-6-7-15-5-4-13-8-10(11)9(2)12-13/h8H,3-7,11H2,1-2H3
• InChI Key： FRFSBUFODZEQPQ-UHFFFAOYSA-N
• SMILES： O(CCOCC)CCN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No. 2138344-85-9 and Product Name: 1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine

1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine (CAS No. 2138344-85-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 1H-pyrazol-4-amine core and the presence of ethoxyethyl side chains, make it a promising candidate for further investigation in drug discovery.

The 1H-pyrazol-4-amine moiety is a critical pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The addition of ethoxyethyl groups enhances the solubility and bioavailability of the compound, making it more suitable for pharmacological applications. Additionally, the 3-methyl substituent further modulates the electronic properties of the pyrazole ring, potentially influencing its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that 1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. The ethoxyethyl side chains are particularly interesting as they can form hydrogen bonds and hydrophobic interactions with protein surfaces, enhancing binding stability.

In vitro studies have demonstrated promising preliminary results regarding the biological activity of this compound. Researchers have observed notable inhibitory effects on certain kinases and enzymes associated with chronic diseases. These findings align with the growing interest in developing small-molecule inhibitors for therapeutic intervention. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

The synthesis of 1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The synthetic pathway has been optimized to ensure scalability for both laboratory-scale production and potential industrial applications.

One of the key challenges in drug development is achieving optimal pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Preliminary pharmacokinetic studies indicate that 1-2-(2-ethoxyethoxy)ethyl-3-methyl-1H-pyrazol-4-amine exhibits favorable absorption rates and moderate metabolic clearance. These characteristics are crucial for determining its suitability for clinical trials and eventual therapeutic use.

The compound's potential therapeutic applications span multiple disease areas. In oncology research, pyrazole derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in tumor growth and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease.

As research progresses, the integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of novel bioactive compounds like 1-(2-(2-hydroxyethoxy)ethyl)-3-methylpyrazole, a closely related derivative that has been studied for its pharmacological potential. AI-driven virtual screening allows researchers to rapidly evaluate large libraries of compounds based on their structural features and predicted biological activities.

The development of 1-(2-(2-hydroxyethoxy)ethyl)-3-methylpyrazole derivatives represents a significant step forward in rational drug design. By leveraging computational methods alongside traditional experimental approaches, scientists can identify lead compounds with high affinity for specific biological targets. This synergistic approach has significantly reduced the time required to bring new drugs from discovery to clinical testing.

In conclusion,1-(2-(2-hydroxyethoxy)ethyl)-3-methylpyrazoleand its analogs hold considerable promise as therapeutic agents due to their unique structural features and demonstrated biological activities. Further research is needed to fully elucidate their mechanisms of action and optimize their pharmacokinetic profiles. However,these compounds represent a valuable addition to the pharmaceutical landscape, offering new opportunities for treating a wide range of diseases.